Cas no 2268741-10-0 (5H-Pyrrolo[1,2-b][1,2,4]triazole, 2-bromo-7-fluoro-6,7-dihydro-5-phenyl-, (5S,7S)-)

• Product Name: 5H-Pyrrolo[1,2-b][1,2,4]triazole, 2-bromo-7-fluoro-6,7-dihydro-5-phenyl-, (5S,7S)-
• CAS No: 2268741-10-0
• MF: C₁₁H₉BrFN₃
• MW: 282.111664533615
• MDL: MFCD33022310
• CID: 5107188
• PubChem ID: 137408015
• Update Time: 2025-06-11

5H-Pyrrolo[1,2-b][1,2,4]triazole, 2-bromo-7-fluoro-6,7-dihydro-5-phenyl-, (5S,7S)- Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[1,2-b][1,2,4]triazole, 2-bromo-7-fluoro-6,7-dihydro-5-phenyl-, (5S,7S)-
• (5S,7S)-2-bromo-7-fluoro-5-phenyl-6,7-dihydro-5H-pyrrolo[1,2-b][1,2,4]triazole
• D97034
• PS-20052
• 2268741-10-0
• (5S,7S)-2-bromo-7-fluoro-5-phenyl-5H,6H,7H-pyrrolo[1,2-b][1,2,4]triazole
• CS-0310340
• SCHEMBL20640665

• MDL： MFCD33022310
• Inchi： 1S/C11H9BrFN3/c12-11-14-10-8(13)6-9(16(10)15-11)7-4-2-1-3-5-7/h1-5,8-9H,6H2/t8-,9-/m0/s1
• InChI Key： SYIIYYDYEGITLS-IUCAKERBSA-N
• SMILES： N1=C(Br)N=C2[C@@H](F)C[C@@H](C3=CC=CC=C3)N12

Computed Properties

• Exact Mass: 280.99639g/mol
• Monoisotopic Mass: 280.99639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.7Ų

Additional information on 5H-Pyrrolo[1,2-b][1,2,4]triazole, 2-bromo-7-fluoro-6,7-dihydro-5-phenyl-, (5S,7S)-

Introduction to 5H-Pyrrolo[1,2-b][1,2,4]triazole, 2-bromo-7-fluoro-6,7-dihydro-5-phenyl-, (5S,7S) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2268741-10-0, identified as 5H-Pyrrolo[1,2-b][1,2,4]triazole, 2-bromo-7-fluoro-6,7-dihydro-5-phenyl-, (5S,7S), represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound belongs to the pyrrolo[1,2-b][1,2,4]triazole scaffold, a structure that has garnered significant attention due to its versatile biological activities and potential therapeutic applications. The presence of both bromo and fluoro substituents on the triazole ring introduces unique electronic and steric properties, making this compound a promising candidate for further exploration in drug discovery and molecular research.

In recent years, the field of medicinal chemistry has seen a surge in interest towards designing molecules with intricate scaffolds capable of modulating complex biological pathways. The 5H-Pyrrolo[1,2-b][1,2,4]triazole core is particularly noteworthy because it combines the characteristics of three distinct heterocyclic systems: the pyrrole ring contributes to hydrophobic interactions and aromatic stability, while the triazole moiety offers a rigid framework with potential for hydrogen bonding interactions. The (5S,7S) configuration specifies the stereochemistry of the molecule, which is a critical factor in determining its biological activity and selectivity.

The introduction of halogen atoms at the 2-position and 7-position further enhances the pharmacological potential of this compound. Bromine atoms are known to increase metabolic stability and binding affinity to biological targets, whereas fluorine atoms can modulate lipophilicity and metabolic pathways. This combination of structural features makes 5H-Pyrrolo[1,2-b][1,2,4]triazole, 2-bromo-7-fluoro-6,7-dihydro-5-phenyl-, (5S,7S) an intriguing candidate for developing novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in addressing various diseases. The pyrrolo[1,2-b][1,2,4]triazole scaffold has been extensively studied for its role in inhibiting enzymes such as kinases and phosphodiesterases. These enzymes are often implicated in cancer progression and inflammatory diseases. For instance, research published in leading journals like *Journal of Medicinal Chemistry* has demonstrated that derivatives of this scaffold can exhibit potent inhibitory effects on target proteins involved in tumor growth and metastasis.

The specific substitution pattern of 5H-Pyrrolo[1,2-b][1,2,4]triazole, 2-bromo-7-fluoro-6,7-dihydro-5-phenyl-, (5S,7S), suggests that it may interact with biological targets in a unique manner compared to other analogs. The bromo group at the 2-position could facilitate interactions with hydrophobic pockets in protein binding sites, while the fluoro group at the 7-position might enhance binding through electrostatic or hydrogen bonding interactions. Additionally, the stereochemistry at the 5th and 7th positions ensures that only one enantiomer is present in the compound batched form, which is crucial for achieving consistent biological activity.

In drug discovery pipelines, compounds like 5H-Pyrrolo[1,2-b][1